Cas no 201610-44-8 (2-Propenamide,N-[2-(3,4-dihydroxyphenyl)ethyl]-)

• Product Name: 2-Propenamide,N-[2-(3,4-dihydroxyphenyl)ethyl]-
• CAS No: 201610-44-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD18816133
• CID: 240919
• PubChem ID: 45093032
• Update Time: 2025-04-19

2-Propenamide,N-[2-(3,4-dihydroxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-[2-(3,4-dihydroxyphenyl)ethyl]-
• 2-Propenamide, N-[2-(3,4-dihydroxyphenyl)ethyl]- (9CI)
• N-[2-(3,4-dihydroxyphenyl)ethyl]-2-Propenamide
• 2-PropenaMide,N-[2-(3,4-dihydroxyphenyl)ethyl]
• N-(2-[3,4-dihydroxyphenyl]ethyl)acrylamide
• N-(3,4-DIHYDROXYPHENETHYL)ACRYLAMIDE
• SCHEMBL881175
• 201610-44-8
• N-[2-(3,4-Dihydroxy-phenyl)-ethyl]-acrylamide
• XNBSIDRUUSNPGM-UHFFFAOYSA-N
• 2-Propenamide,N-[2-(3,4-dihydroxyphenyl)ethyl]-(9ci)
• CS-0906317
• HY-29035
• Dopamine acrylamide
• N-[2-(3,4-Dihydroxy-phenyl)-ethyl]acrylamide
• N-[2-(3,4-dihydroxyphenyl)ethyl]prop-2-enamide
• N-(3,4-dihydroxyphenethyl) acrylamide
• G85876

• MDL： MFCD18816133
• Inchi： 1S/C11H13NO3/c1-2-11(15)12-6-5-8-3-4-9(13)10(14)7-8/h2-4,7,13-14H,1,5-6H2,(H,12,15)
• InChI Key： XNBSIDRUUSNPGM-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCNC(C=C)=O)O

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.221
• Boiling Point: 496 ºC
• Flash Point: 254 ºC
• PSA: 69.56000
• LogP: 1.33340